Cas no 656809-96-0 (2,4-Pyrimidinediamine, 5-[[3-ethoxy-4-(pentyloxy)phenyl]methyl]-)

• Product name: 2,4-Pyrimidinediamine, 5-[[3-ethoxy-4-(pentyloxy)phenyl]methyl]-
• CAS No: 656809-96-0
• MF: C₁₈H₂₆N₄O₂
• MW: 330.424643993378
• CID: 397669
• PubChem ID: 11278942

2,4-Pyrimidinediamine, 5-[[3-ethoxy-4-(pentyloxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[[3-ethoxy-4-(pentyloxy)phenyl]methyl]-
• 5-[(3-ethoxy-4-pentoxyphenyl)methyl]pyrimidine-2,4-diamine
• 5-(3-Ethoxy-4-pentyloxy-benzyl)-pyrimidine-2,4-diamine
• DTXSID30461049
• CHEMBL119189
• BDBM50138697
• 656809-96-0

• Inchi： InChI=1S/C18H26N4O2/c1-3-5-6-9-24-15-8-7-13(11-16(15)23-4-2)10-14-12-21-18(20)22-17(14)19/h7-8,11-12H,3-6,9-10H2,1-2H3,(H4,19,20,21,22)
• InChI Key： HXXIBONKYAMLRF-UHFFFAOYSA-N
• SMILES： CCCCCOC1=C(C=C(C=C1)CC2=CN=C(N=C2N)N)OCC

Computed Properties

• Exact Mass: 330.20578
• Monoisotopic Mass: 330.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.28